Cas no 64481-44-3 (Propanenitrile,2-(1,3-dihydro-2H-benzimidazol-2-ylidene)-3-oxo-)

• Product Name: Propanenitrile,2-(1,3-dihydro-2H-benzimidazol-2-ylidene)-3-oxo-
• CAS No: 64481-44-3
• MF: C₁₀H₇N₃O
• MW: 185.182081460953
• CID: 499876
• PubChem ID: 135603206
• Update Time: 2025-04-19

Propanenitrile,2-(1,3-dihydro-2H-benzimidazol-2-ylidene)-3-oxo- Chemical and Physical Properties

Names and Identifiers

• Propanenitrile,2-(1,3-dihydro-2H-benzimidazol-2-ylidene)-3-oxo-
• Propanenitrile, 2-(1,3-dihydro-2H-benzimidazol-2-ylidene)-3-oxo- (9CI)
• 64481-44-3
• (Z)-1-(1H-1,3-BENZIMIDAZOL-2-YL)-2-HYDROXY-1-ETHENYL CYANIDE
• AKOS004090041
• Propanenitrile,2-(1,3-dihydro-2H-benzimidazol-2-ylidene)-3-oxo-(9ci)

• Inchi： 1S/C10H7N3O/c11-5-7(6-14)10-12-8-3-1-2-4-9(8)13-10/h1-4,6,14H,(H,12,13)/b7-6-
• InChI Key： PGUFXFMJESTTAE-SREVYHEPSA-N
• SMILES： O/C=C(/C#N)\C1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 185.05901
• Monoisotopic Mass: 185.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 72.7Ų

Experimental Properties

• PSA: 64.92